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Compound of Interest

Compound Name: Carbonochloridic acid, octyl ester

Cat. No.: B051879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of octyl chloroformate, a key reagent
in organic synthesis. It details the compound's chemical and physical properties, synthesis
protocols, significant applications, and essential safety information. The content is structured to
serve as a practical resource for professionals in research and drug development.

Core Chemical Identity and Properties

Octyl chloroformate, also known as n-octyl chloroformate or carbonochloridic acid octyl ester, is
a reactive organic compound widely used as a protecting group and an intermediate in the
synthesis of various molecules.

Chemical Identifiers

The following table summarizes the key identifiers for octyl chloroformate.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b051879?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Molecular Formula

CoH17CIO2[1]

Molecular Weight 192.68 g/mol [1]

CAS Number 7452-59-7[1]

EC Number 231-224-9

InChl Key VEXVAXFIFHSGNR-UHFFFAOYSA-N[1]
SMILES CCCCCCcCCOoC(=0)CI[1]

Physicochemical Properties

This table outlines the key physical and chemical properties of octyl chloroformate.

Property Value

Appearance Colorless to nearly colorless clear liquid[1]
Boiling Point 90-91 °C at 11 mmHg

Density 0.984 g/cm3 at 25 °C

Flash Point 76 °C (closed cup)

Solubility Soluble in chloroform. Reacts with water.
Stability Moisture sensitive. Stable under recommended

storage conditions.

Incompatible Materials

Strong bases, alcohols, amines, strong oxidizing

agents.

Synthesis of Octyl Chloroformate

Octyl chloroformate is typically synthesized by the reaction of n-octanol with a phosgene

equivalent. While historically phosgene gas was used, safer alternatives like triphosgene

(bis(trichloromethyl) carbonate) are now common in laboratory and industrial settings.
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Experimental Protocol: Synthesis from n-Octanol and
Triphosgene

This protocol is based on established methods for preparing chloroformates from alcohols

using triphosgene.[2]

Materials:

n-Octanol (1.30 g, 10 mmol)

Triphosgene (1.54 g, 5.2 mmol)

Sodium Carbonate (1.02 g, 10 mmol)

Dimethylformamide (DMF) (0.2 g, 0.35 mmol, as catalyst)

Toluene (40 mL total)

Procedure:

Reactor Setup: A reaction flask is equipped with a magnetic stirrer, a dropping funnel, and a
nitrogen inlet. The system is flushed with dry nitrogen.

Initial Mixture: To the flask, add triphosgene (1.54 g), sodium carbonate (1.02 g), DMF (0.2
g), and 20 mL of toluene.

Cooling: Cool the mixture to 0 °C using an ice bath and stir for 30 minutes.

Addition of Alcohol: Dissolve n-octanol (1.30 g) in 20 mL of toluene and add this solution to
the dropping funnel. Add the n-octanol solution slowly to the cooled reaction mixture over a
period of 30 minutes.

Reaction: Stir the reaction mixture at O °C for 8 hours. The progress of the reaction can be
monitored by Gas-Liquid Chromatography (GLC).

Workup:

o Remove the solid sodium carbonate by filtration.
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o Remove the toluene from the filtrate under reduced pressure.

e Product: The resulting product is octyl chloroformate as a colorless oil. The reported yield for
this method is approximately 96%.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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